(3-Bromo-1,2-oxazol-5-yl)methanesulfonyl fluoride
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Description
(3-Bromo-1,2-oxazol-5-yl)methanesulfonyl fluoride is a useful research compound. Its molecular formula is C4H3BrFNO3S and its molecular weight is 244.03. The purity is usually 95%.
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Scientific Research Applications
Enzyme Interaction and Inhibitor Studies Methanesulfonyl fluoride has been studied as an oxydiaphoric (acid-transferring) inhibitor of acetylcholinesterase, a key enzyme in nerve signal transmission. It reacts with the enzyme to produce a methanesulfonyl enzyme derivative, indicating its potential in biochemical studies related to enzyme inhibition and nerve function (Kitz & Wilson, 1963).
Effects of Fluoride on Enzymatic Reactions Research has shown that fluoride ions can influence the reactions of methanesulfonates, like methanesulfonyl fluoride, with acetylcholinesterase. This includes inhibiting the sulfonylation of the enzyme, which could have implications for understanding how certain ions interact with enzymatic processes (Greenspan & Wilson, 1970).
Development of Fluorinated Compounds Studies have been conducted on the synthesis of fluorinated-carbon-containing sulfonyl fluorides, including (3-Bromo-1,2-oxazol-5-yl)methanesulfonyl fluoride. These compounds are of interest due to their unique chemical properties and potential applications in various chemical synthesis processes (Gard et al., 1990).
Applications in Organic Synthesis Research has also been done on using similar compounds in the stereoselective construction of Enaminyl Sulfonyl Fluorides. This has implications for the development of new pharmaceuticals and complex organic molecules (Leng et al., 2020).
Selective Fluorination Techniques this compound and similar compounds have been used in selective fluorination techniques, which are crucial in organic chemistry for modifying the properties of molecules (Makino & Yoshioka, 1987).
Properties
IUPAC Name |
(3-bromo-1,2-oxazol-5-yl)methanesulfonyl fluoride |
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InChI |
InChI=1S/C4H3BrFNO3S/c5-4-1-3(10-7-4)2-11(6,8)9/h1H,2H2 |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJFWKJWFKCXTAT-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(ON=C1Br)CS(=O)(=O)F |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3BrFNO3S |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.04 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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